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Compound of Interest

Compound Name: Benzo[c]picene

Cat. No.: B15344365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzo[c]picene, also known as[1]phenacene or fulminene, is a polycyclic aromatic

hydrocarbon (PAH) composed of six fused benzene rings in a zigzag arrangement. As a

member of the phenacene series, it has garnered interest in the field of materials science for its

potential applications in organic electronics, particularly in organic field-effect transistors

(OFETs) and organic light-emitting diodes (OLEDs). Its extended π-conjugated system is

responsible for its unique photophysical properties. This guide provides a comprehensive

overview of the synthesis and characterization of Benzo[c]picene, presenting detailed

experimental protocols and summarizing key quantitative data.

Physicochemical Properties
A summary of the fundamental physicochemical properties of Benzo[c]picene is presented in

the table below.
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Property Value Reference

Molecular Formula C₂₆H₁₆ [2]

Molecular Weight 328.41 g/mol [2]

CAS Registry Number 217-37-8 [3]

Melting Point 218-220 °C [3]

Synthesis of Benzo[c]picene
The synthesis of Benzo[c]picene can be effectively achieved through photochemical methods,

primarily utilizing the Mallory reaction or a sensitized photocyclization reaction. These methods

involve the formation of a crucial carbon-carbon bond through light-induced cyclization of a

stilbene-like precursor.

Experimental Workflow: Photochemical Synthesis
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Caption: General workflow for the photochemical synthesis of Benzo[c]picene.
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Method 1: Mallory Reaction of 1-(1-Naphthyl)-2-(1-
phenanthryl)ethene
The Mallory reaction provides a classic and effective route to phenacenes through the iodine-

catalyzed photocyclization of stilbene derivatives.

Experimental Protocol:

Precursor Synthesis: The precursor, 1-(1-naphthyl)-2-(1-phenanthryl)ethene, is synthesized

via a Wittig reaction between the appropriate phosphonium salt and aldehyde.

Photocyclization: A solution of 1-(1-naphthyl)-2-(1-phenanthryl)ethene in a suitable solvent

(e.g., cyclohexane) containing a catalytic amount of iodine is irradiated with a high-pressure

mercury lamp. The iodine acts as an oxidizing agent to convert the dihydrophenanthrene

intermediate to the final aromatic product.

Work-up and Purification: After the reaction is complete, the solvent is removed under

reduced pressure. The crude product is then purified by column chromatography on silica gel

followed by recrystallization to yield pure Benzo[c]picene.

Method 2: 9-Fluorenone-Sensitized Photo-ring-closure
of 1-(1-Naphthyl)-2-(1-phenanthryl)ethane
This method utilizes a photosensitizer to facilitate the cyclization and subsequent

dehydrogenation.

Experimental Protocol:

Precursor Synthesis: The starting material, 1-(1-naphthyl)-2-(1-phenanthryl)ethane, is

prepared through standard synthetic routes.

Sensitized Photocyclization: A solution of 1-(1-naphthyl)-2-(1-phenanthryl)ethane and a

catalytic amount of 9-fluorenone in a suitable solvent (e.g., benzene) is irradiated with a

high-pressure mercury lamp. The 9-fluorenone acts as a sensitizer, absorbing the light

energy and transferring it to the ethane derivative, which then undergoes cyclization and

dehydrogenation.
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Purification: The resulting Benzo[c]picene is purified from the reaction mixture using column

chromatography and recrystallization.

Characterization of Benzo[c]picene
Thorough characterization is essential to confirm the structure and purity of the synthesized

Benzo[c]picene and to understand its electronic properties.

Spectroscopic Characterization
The electronic absorption and emission properties of Benzo[c]picene are key indicators of its

extended π-conjugation.

Spectroscopic Data λmax (nm) Solvent

UV-Vis Absorption
228, 256, 266, 288, 300, 312,

326, 342, 360, 380, 402
Cyclohexane

Fluorescence Emission 406, 429, 455 Cyclohexane

Phosphorescence Emission 514, 555, 602 Ethanol Glass (77 K)

Data extracted from photochemical synthesis and electronic spectra studies of fulminene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While a primary literature source providing a complete, assigned NMR spectrum for the parent

Benzo[c]picene is not readily available, the synthesis of its derivatives confirms the use of ¹H

and ¹³C NMR for structural elucidation. For the parent molecule, the complex, overlapping

signals in the aromatic region would require advanced 2D NMR techniques for full assignment.

Solubility
Benzo[c]picene, like other large PAHs, is expected to have low solubility in polar solvents like

water and alcohols. It is generally soluble in non-polar or weakly polar organic solvents such as

chloroform, toluene, and xylene. The poor solubility of larger phenacenes is a known challenge,

often addressed by the introduction of solubilizing alkyl chains.
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Logical Relationship of Phenacene Series
The electronic properties of phenacenes show a systematic trend with the number of fused

benzene rings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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